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Compound of Interest

Compound Name: 3-Ethylpentan-1-ol

Cat. No.: B1268609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of straight-

chain alkanols with four to seven carbon atoms: butanol, pentanol, hexanol, and heptanol. The

data presented is intended to assist researchers, scientists, and drug development

professionals in solvent selection, formulation development, and understanding structure-

property relationships. All quantitative data is summarized for easy comparison, and detailed

experimental protocols for the determination of these properties are provided.

Core Physical Properties at a Glance
The following table summarizes the key physical properties of C4-C7 alkanols. These values

highlight the trends observed as the carbon chain length increases.
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Property 1-Butanol (C4)
1-Pentanol
(C5)

1-Hexanol (C6)
1-Heptanol
(C7)

Boiling Point (°C) 117.7[1] 138[2][3] 157[4] 175[4]

Melting Point

(°C)
-89.8[5] -77.6[5] -45[5] -34[5]

Density (g/cm³ at

20°C)
0.810[6] 0.815[6] 0.819[6] 0.822[6]

Dynamic

Viscosity (mPa·s

at 20°C)

2.544 3.346 4.59 5.98

Solubility in

Water ( g/100 g

at 20°C)

7.3 2.2[7] 0.6[8] 0.15[8]

Structure-Property Relationships
The physical properties of alkanols are significantly influenced by the length of their

hydrocarbon chain. The following diagram illustrates the logical relationship between increasing

carbon chain length and the observed trends in physical properties.

Relationship Between Carbon Chain Length and Physical Properties of Alkanols

Primary Factor

Carbon Chain Length

Boiling Point

Increases

Melting Point

Increases

Density

Increases

Viscosity

Increases

Water Solubility

Decreases
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Caption: Increasing carbon chain length in C4-C7 alkanols leads to higher boiling points,

melting points, density, and viscosity, while decreasing water solubility.

As the carbon chain length increases, the nonpolar character of the alkanol molecule becomes

more dominant.[9][10] This leads to stronger van der Waals forces between molecules,

resulting in higher boiling and melting points.[3][7] The increased molecular weight and

intermolecular forces also contribute to a rise in density and viscosity.[11][12] Conversely, the

growing hydrophobic hydrocarbon tail disrupts the hydrogen bonding with water molecules,

causing a significant decrease in water solubility.[9][13][14]

Experimental Protocols
The following are detailed methodologies for the determination of the key physical properties

discussed in this guide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Apparatus:

Thiele tube or a similar heating bath (e.g., Mel-Temp apparatus)[8][9]

Thermometer

Capillary tube (sealed at one end)

Small test tube

Sample of the alkanol

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:
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Add a small amount of the alkanol to the small test tube.

Place the capillary tube, with its open end down, into the test tube containing the alkanol.

Attach the test tube to the thermometer.

Place the thermometer and test tube assembly into the Thiele tube or heating bath. The bulb

of the thermometer should be level with the bottom of the test tube.

Gently heat the side arm of the Thiele tube.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[6][15]

Determination of Melting Point
The melting point is the temperature at which a solid becomes a liquid. For these alkanols, this

measurement would be taken at sub-ambient temperatures.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[8]

Capillary tubes (sealed at one end)

Sample of the solidified alkanol

Cooling bath (e.g., dry ice/acetone)

Procedure:

Ensure the alkanol sample is completely solidified.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Finely powder the solid sample.

Pack a small amount of the powdered solid into the bottom of a capillary tube.[1][16][17]

Place the capillary tube into the heating block of the melting point apparatus, which has been

pre-cooled.

Slowly increase the temperature of the block.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has turned into a liquid (the end of the

melting range).[18]

Determination of Density
Density is the mass of a substance per unit volume.

Apparatus:

Pycnometer or a graduated cylinder and an electronic balance[14][19]

Sample of the alkanol

Water bath for temperature control

Procedure:

Measure the mass of the clean, dry pycnometer (or graduated cylinder).

Fill the pycnometer with the alkanol sample, ensuring there are no air bubbles. If using a

graduated cylinder, add a known volume of the alkanol.

Place the filled pycnometer in a water bath to bring it to the desired temperature (e.g., 20°C).

Measure the mass of the filled pycnometer.
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The density is calculated by dividing the mass of the alkanol (mass of filled pycnometer

minus the mass of the empty pycnometer) by its volume.[11][20][21]

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow.

Apparatus:

Ostwald viscometer or a similar capillary viscometer[3][13][22]

Water bath for temperature control

Stopwatch

Pipette

Sample of the alkanol

Procedure:

Clean and dry the viscometer thoroughly.

Using a pipette, introduce a known volume of the alkanol into the larger bulb of the

viscometer.

Place the viscometer in a constant temperature water bath and allow it to equilibrate.

Draw the liquid up through the capillary tube into the smaller bulb until the meniscus is above

the upper calibration mark.

Release the suction and measure the time it takes for the meniscus to fall from the upper

calibration mark to the lower calibration mark.

The viscosity can be calculated by comparing this time to the time taken for a reference

liquid of known viscosity (e.g., water) to flow through the same viscometer.[13]

Determination of Water Solubility
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Water solubility is the maximum amount of a substance that can dissolve in a given amount of

water at a specific temperature.

Apparatus:

Test tubes or vials with stoppers[23]

Graduated pipettes or burettes

Water bath for temperature control

Analytical balance

Procedure:

In a series of test tubes, add a known volume of water.

To each test tube, add a progressively larger, known amount of the alkanol.

Stopper the test tubes and shake them vigorously for a set period to ensure thorough mixing.

Place the test tubes in a constant temperature water bath and allow any undissolved alkanol

to separate.

Observe the test tubes to determine the point at which no more alkanol dissolves (i.e., when

a separate layer or cloudiness persists).

Alternatively, for a more quantitative measurement, a saturated solution can be prepared,

and the concentration of the alkanol in the aqueous phase can be determined using

techniques such as gas chromatography or NMR spectroscopy.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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